Cas no 899726-61-5 (1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one)

• Product Name: 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one
• CAS No: 899726-61-5
• MF: C₂₁H₂₂ClN₃O₂
• MW: 383.871284008026
• CID: 5440845
• Update Time: 2025-08-02

1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropylamino)pyrazin-2-one
• 2(1H)-Pyrazinone, 1-(4-chloro-2-methoxy-5-methylphenyl)-3-[(2-phenylpropyl)amino]-
• 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one

• Inchi： 1S/C21H22ClN3O2/c1-14-11-18(19(27-3)12-17(14)22)25-10-9-23-20(21(25)26)24-13-15(2)16-7-5-4-6-8-16/h4-12,15H,13H2,1-3H3,(H,23,24)
• InChI Key： ADCHIYYDFIZEJK-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC(C)=C(Cl)C=C2OC)C=CN=C1NCC(C1=CC=CC=C1)C

Additional information on 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one

Introduction to 1-(4-Chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one (CAS No. 899726-61-5)

1-(4-Chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one (CAS No. 899726-61-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one is characterized by a pyrazinone core substituted with a 4-chloro-2-methoxy-5-methylphenyl group and a 2-phenylpropylamino group. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one has shown promising anti-cancer effects. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The study also revealed that the compound has a low cytotoxicity profile against normal cells, making it a potential candidate for cancer therapy with reduced side effects.

The pharmacokinetic properties of 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one have been extensively studied to evaluate its suitability for clinical applications. Preclinical studies have shown that the compound has good oral bioavailability and a favorable half-life, which are essential characteristics for an effective drug candidate. Furthermore, the compound exhibits low plasma protein binding and minimal metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

The safety profile of 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one has been assessed through various toxicity studies. Acute and chronic toxicity tests in animal models have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support the further development of this compound for clinical trials.

In conclusion, 1-(4-chloro-2-methoxy-5-methylphenyl)-3-(2-phenylpropyl)amino-1,2-dihydropyrazin-2-one (CAS No. 899726-61-5) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory and anti-cancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.